7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene

• IUPAC Name: 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-amine
• InChI: InChI=1S/C11H14N2O2/c12-10-4-1-8-3-6-11(13(14)15)7-9(8)2-5-10/h3,6-7,10H,1-2,4-5,12H2
• InChI Key: SAMULBXZLWLWPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CCC1N)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene (CAS: 2091018-98-1) is a bicyclic organic compound with the molecular formula C₁₁H₁₄N₂O₂ and a molecular weight of 206.24 g/mol . The structure comprises a seven-membered benzoannulene ring fused to a partially saturated bicyclic system. The amino (-NH₂) and nitro (-NO₂) substituents at positions 7 and 2, respectively, confer unique electronic and steric properties, making it a candidate for pharmaceutical and materials science research.

Preparation Methods

The synthesis of 7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo7annulene typically involves multi-step organic reactions. One common synthetic route includes the nitration of 6,7,8,9-tetrahydro-5H-benzo7Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature, pressure, and the use of catalysts .

Chemical Reactions Analysis

7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo7annulene undergoes various chemical reactions, including:

Oxidation: The nitro group can be further oxidized under strong oxidizing conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and strong acids or bases. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo7annulene has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of advanced materials with specific chemical properties

Mechanism of Action

The mechanism of action of 7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo7annulene involves its interaction with molecular targets such as enzymes and receptors. The compound’s functional groups allow it to participate in various biochemical pathways, potentially leading to therapeutic effects. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The benzo[7]annulene scaffold is structurally versatile, with modifications significantly altering physicochemical and biological properties. Below is a systematic comparison:

Structural and Functional Group Variations

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene	7-NH₂, 2-NO₂	C₁₁H₁₄N₂O₂	206.24	Potential therapeutic agent; polar functional groups enhance solubility
6,7,8,9-Tetrahydro-5H-benzo[7]annulen-7-amine	7-NH₂	C₁₀H₁₃N	147.22	High affinity for GluN2B/NMDAR receptors but lacks polar features for imaging
2-Bromo-3,5,5,9-tetramethyl-1-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene	1-NO₂, 2-Br, 3,5,5,9-CH₃	C₁₅H₁₉BrNO₂	333.23	Halogenation enhances intermolecular interactions; studied via DFT and Hirshfeld analysis
6-Methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol	5-OH, 6-CH₃	C₁₁H₁₄O	162.23	Synthesized via Mn(I)-catalyzed methylation; hydroxyl group improves hydrophilicity
7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene	7-CH₂Br	C₁₂H₁₅Br	239.15	Bromine acts as a leaving group for nucleophilic substitutions

Physicochemical Properties

• Electronic Effects : Nitro groups are electron-withdrawing, altering the electron density of the aromatic ring and affecting reactivity in electrophilic substitutions .

Key Research Findings

• Structural Insights : X-ray crystallography and DFT studies reveal that halogenated nitro derivatives form robust intermolecular interactions, enhancing crystal packing .
• Synthetic Challenges : Pd-catalyzed methods for vinyl derivatives achieve moderate yields (~50%), suggesting room for optimization .
• Biological Limitations: While 7-amino analogs bind effectively to targets, their lack of polar features limits utility in imaging, highlighting the nitro group’s importance in the target compound .

Biological Activity

7-Amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo annulene is a synthetic compound with potential applications in medicinal chemistry. Its unique structure, characterized by a nitro group and an amino group on a benzoannulene framework, suggests interesting biological activities that warrant investigation.

• IUPAC Name : 2-nitro-6,7,8,9-tetrahydro-5H-benzoannulen-7-amine
• Molecular Formula : C$_{11}$H$_{14}$N$_2$O$_2$
• Molecular Weight : 206.25 g/mol
• CAS Number : 2091018-98-1

The compound features a complex polycyclic structure that may influence its interaction with biological targets.

Antiproliferative Activity

Recent studies have highlighted the antiproliferative effects of compounds similar to 7-amino-2-nitro derivatives. For instance, certain nitro-substituted benzo derivatives have shown IC$_{50}$ values ranging from 5–15 μM against lung carcinoma cell lines (NCI-H460) . This suggests that 7-amino-2-nitro-6,7,8,9-tetrahydro-5H-benzo annulene may exhibit similar properties.

Antibacterial Activity

The antibacterial potential of nitro compounds has been documented extensively. For example, in studies involving related compounds, minimum inhibitory concentration (MIC) values were reported at 250 μg/mL for Neisseria gonorrhoeae . This indicates that 7-amino-2-nitro derivatives could be explored for their antibacterial efficacy.

The mechanism by which nitro compounds exert their biological effects often involves reduction processes within cells. Nitro groups can be reduced to amines under hypoxic conditions, which may enhance the selectivity and potency of these compounds against certain cancer cells . This property could be crucial for developing targeted therapies.

Case Studies and Research Findings

• Anticancer Studies :
  • A study demonstrated that derivatives of nitro-substituted benzo compounds showed significant anticancer activity under hypoxic conditions. The incorporation of a nitro group enhanced the compound's ability to selectively target tumor cells while sparing normal cells .
• Antimicrobial Efficacy :
  • Another investigation reported that certain nitrobenzo derivatives displayed promising antibacterial activity without hemolytic effects on human red blood cells . This safety profile is essential for therapeutic applications.
• Fluorescent Probes :
  • Recent advances have utilized nitro(het)aromatic compounds as fluorescent probes for imaging hypoxic tumors. This application highlights the versatility of such compounds in both diagnostic and therapeutic contexts .

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antiproliferative	IC$_{50}$ = 5–15 μM against NCI-H460
Antibacterial	MIC = 250 μg/mL against N. gonorrhoeae
Hypoxic Selectivity	Enhanced activity under low oxygen conditions